N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-methoxybenzamide

• IUPAC Name: N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-methoxybenzamide
• InChI: InChI=1S/C21H18N2O4S/c1-3-26-17-6-4-5-14-11-18(27-19(14)17)16-12-28-21(22-16)23-20(24)13-7-9-15(25-2)10-8-13/h4-12H,3H2,1-2H3,(H,22,23,24)
• InChI Key: PXDPEFXGOSJRQW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C21H18N2O4S
• Molecular Weight: 394.4 g/mol

Description

Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. Some benzofuran derivatives, such as psoralen, 8-methoxypsoralen and angelicin have been used in the treatment of skin diseases such as cancer or psoriasis.

Synthesis Analysis

Benzofuran derivatives have been synthesized through various methods. For instance, Abdel-Wahab et al. reported the synthesis of a series of benzofuranyl nitro arylbutanones and benzofuranyl dihydro aryl thiazolyl pyrazole derivatives.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is characterized by the presence of a benzofuran core, which is a fused ring system consisting of a benzene ring and a furan ring.

Chemical Reactions Analysis

The chemical reactions involving benzofuran derivatives are diverse and depend on the specific derivative and the conditions of the reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary widely depending on the specific derivative.

Scientific Research Applications

Anticancer Properties

Benzofuran derivatives have garnered attention due to their potential as anticancer agents. These compounds exhibit promising activity against cancer cells. For instance:

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Antiarrhythmic Activity

Benzofuran derivatives, including Amiodarone , have been used as antiarrhythmic agents. .

Anti-HIV Potential

While not directly related to the mentioned compound, benzofuran derivatives have been investigated for their anti-HIV activity. .

Anti-Inflammatory Effects

Benzofuran derivatives possess anti-inflammatory properties. .

Mechanism of Action

Target of Action

Benzofuran compounds, which are a significant part of the structure of this compound, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran derivatives have been reported to exhibit various biological activities, suggesting that they may interact with multiple targets .

Biochemical Pathways

Benzofuran derivatives have been reported to have anti-tumor, antibacterial, anti-oxidative, and anti-viral activities , indicating that they may affect multiple biochemical pathways.

Pharmacokinetics

The bioavailability of benzofuran derivatives, which are a significant part of the structure of this compound, is a subject of ongoing research .

Result of Action

Benzofuran derivatives have been reported to exhibit various biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .

Action Environment

The activity of benzofuran derivatives, which are a significant part of the structure of this compound, may be influenced by various factors .

Safety and Hazards

The safety and hazards associated with benzofuran derivatives can vary widely depending on the specific derivative.

Future Directions

Benzofuran and its derivatives have emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets. There is a need to collect the latest information in this promising area to pave the way for future research.